6-nitro-1H-indole-3-carboxylic acid-amide

• Molecular Formula: C9H7N3O3
• Molecular Weight: 205.17 g/mol
• IUPAC Name: 6-nitro-1H-indole-3-carboxamide
• InChI: InChI=1S/C9H7N3O3/c10-9(13)7-4-11-8-3-5(12(14)15)1-2-6(7)8/h1-4,11H,(H2,10,13)
• InChI Key: DVPUXSBELOVWMU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1[N+](=O)[O-])NC=C2C(=O)N

Description

6-nitro-1H-indole-3-carboxylic acid-amide is a useful research compound. Its molecular formula is C9H7N3O3 and its molecular weight is 205.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

250 mg 6-nitro-1H-indole-3-carboxylic acid are dissolved in 10 ml of toluene, combined with 3 ml of thionyl chloride and refluxed for 1 hour. Then the volatile constituents are eliminated in vacuo, the residue is taken up in dichloromethane and this is in turn eliminated in vacuo. Then it is taken up in 10 ml of tetrahydrofuran, combined with 6 ml of a 0.5 M solution of ammonia in dioxane and heated to 60° C. for 12 hours. The solvents are eliminated in vacuo, the residue is extracted from 1 N hydrochloric acid and the solid obtained is suction filtered and dried in vacuo.